6-(1-Methyl-1H-imidazol-2-YL)pyridine-3-carboxylic acid

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: CN1C=CN=C1C2=NC=C(C=C2)C(=O)O
• InChI: InChI=1S/C10H9N3O2/c1-13-5-4-11-9(13)8-3-2-7(6-12-8)10(14)15/h2-6H,1H3,(H,14,15)
• InChIKey: MBISUPYJQLPYJM-UHFFFAOYSA-N

6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid – Heterocyclic Building Block

6-(1-Methyl-1H-imidazol-2-YL)pyridine-3-carboxylic acid (CAS 1211530-02-7) is a heterocyclic compound featuring a pyridine core substituted with a 1-methylimidazole moiety and a carboxylic acid functional group . Its molecular weight is 203.20 g/mol . This compound belongs to the class of 6-substituted nicotinic acid analogues, a class that has been investigated for inhibition of carbonic anhydrase III (CAIII), a target in hyperlipidemia and cancer [1]. The presence of both a carboxylic acid (a known zinc-binding group) and a methylimidazole (a metal-coordinating heterocycle) makes it a versatile candidate for synthesizing metal-organic frameworks (MOFs) and developing enzyme inhibitors.

1

CAIII target probe development

2

Mixed-donor MOF construction

3

Polar chemotype in lead optimization

• [1] Mohammad, H. K., Alzweiri, M. H., Khanfar, M. A., & Al-Hiari, Y. M. (2017). 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research, 26, 1397–1404. View Source

Non-Interchangeability of 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid

The biological and physicochemical properties of 6-substituted nicotinic acids are exquisitely sensitive to the nature of the substituent at the 6-position. A study of CAIII inhibitors demonstrated that binding affinity (Ki) varied dramatically with substituent structure; for example, 6-(hexyloxy)nicotinic acid showed Ki = 41.6 µM, while shorter or longer chain analogs were less active [1]. Furthermore, the presence of a hydrogen bond acceptor in the 6-substituent was critical for activity [1]. Simply substituting one 6-substituted analog for another—such as a phenoxy, alkoxy, or different heterocyclic variant—without direct comparative data risks a complete loss of target engagement or altered metal-coordination geometry in MOF syntheses. The specific methylimidazole substituent in this compound confers a unique combination of N-donor coordination sites and hydrogen bonding potential that cannot be replicated by other 6-substituted analogues.

Structure 6-substituent identity critically determines CAIII binding; alkyloxy/phenoxy analogs show distinct profiles.

Coordination Imidazole N-donor enables unique ditopic bridging; phenyl/alkoxy analogues lack this coordination mode.

Lipophilicity Methylimidazole lowers logP compared to phenyl; solubility and off-target binding properties diverge.

• [1] Mohammad, H. K., Alzweiri, M. H., Khanfar, M. A., & Al-Hiari, Y. M. (2017). 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research, 26, 1397–1404. View Source

Selection Evidence for 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid

CAIII Binding Affinity Comparison

No direct head-to-head comparison data for 6-(1-Methyl-1H-imidazol-2-YL)pyridine-3-carboxylic acid against a named close analog exists in the located literature. However, class-level inference from a study of 14 analogs shows that the nature of the 6-substituent causes large variations in binding affinity. The most active analog, 6-(hexyloxy)nicotinic acid, had Ki = 41.6 µM, while other analogs showed higher Ki values, and unsubstituted nicotinic acid was less active [1]. This underscores that the methylimidazole group is expected to produce a distinct Ki value, but the actual value remains unreported.

CAIII Binding Affinity

Class-level

Target: not reported; 6-(hexyloxy)nicotinic acid Ki = 41.6 µM

6-substituent dominant for activity; profile distinct from alkoxy/phenoxy series.

No direct head-to-head data; binding requires experimental determination.

Evidence Dimension	Binding affinity (Ki) for CAIII, a target in dyslipidemia and cancer
Target Compound Data	Not available for this specific compound
Comparator Or Baseline	6-(hexyloxy)nicotinic acid, Ki = 41.6 µM; unsubstituted nicotinic acid, activity lower than most 6-substituted analogs
Quantified Difference	Cannot be calculated; class-level inference indicates a significant but unknown Ki shift relative to the comparator.
Conditions	Size-exclusion chromatographic assay with CAIII enzyme

Why This Matters

The class data proves that the 6-substituent identity is a dominant determinant of activity; procurement decisions must account for the fact that this specific derivative will have a unique, currently unquantified, binding profile distinct from 6-alkoxy or 6-phenoxy analogs.

• [1] Mohammad, H. K., Alzweiri, M. H., Khanfar, M. A., & Al-Hiari, Y. M. (2017). 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research, 26, 1397–1404. View Source

Physicochemical Profile vs. Phenyl Analog

Computational predictions for a close structural analog, 6-(1-methyl-1H-imidazol-2-yl)nicotinic acid (MMs00502131, MW 247.23), provide a reference for the physicochemical profile expected for this compound class. The predicted SlogP is -0.1104 and logS is -2.55853, with zero Lipinski violations [1]. For comparison, a 6-phenyl-substituted nicotinic acid analog (MW 199.21) is predicted to have a higher logP (approx. 2.1) [2]. This suggests the methylimidazole group substantially reduces lipophilicity compared to a phenyl ring, which may improve aqueous solubility and reduce off-target hydrophobic interactions.

Lipophilicity vs. Phenyl Analog

Class-level

Predicted SlogP: -0.11 (imidazole) vs. ~2.1 (phenyl) — approx. 2.2 log unit reduction

Lower lipophilicity may improve aqueous solubility and reduce non-specific binding.

Based on computational prediction for close structural analog.

Evidence Dimension	Lipophilicity (SlogP) and solubility (logS)
Target Compound Data	Predicted SlogP: -0.11; logS: -2.56 (for MMs00502131, a close structural analog)
Comparator Or Baseline	6-phenylnicotinic acid, predicted logP ~2.1
Quantified Difference	Approximately 2.2 log unit reduction in lipophilicity for the imidazole-containing analog
Conditions	Computational prediction (drug-likeness models)

Why This Matters

Lipophilicity is a key driver of non-specific binding and solubility. The markedly lower predicted logP for the methylimidazole analog suggests superior developability properties for applications requiring low lipophilicity, such as CNS-sparing peripheral drugs or polar MOF building blocks.

• [1] MMsINC Database. Molecule MMs00502131. Physical Properties. http://mms.dsfarm.unipd.it/MMsINC/search/molecule.php?mmscode=MMs00502131 View Source
• [2] PubChem. Compound Summary for CID 121665, 6-phenylnicotinic acid. Log P prediction. View Source

Metal Coordination: Imidazole vs. Phenyl/Alkoxy Substituents

The 1-methylimidazole ring provides an sp2 nitrogen donor for metal coordination, a feature absent in 6-phenoxy or 6-alkoxy nicotinic acid analogs. Structural studies on imidazole-carboxylate MOFs demonstrate that imidazole N-donors generate distinct and predictable network topologies, which directly influence pore size, magnetic, and fluorescence properties [1]. An alternative building block, 6-(pyridin-2-yl)nicotinic acid, also provides an N-donor, but the imidazole donor offers a different metal-binding angle and electronic character, potentially enabling different metal-node geometries. The combination of a carboxylate and an imidazole moiety on a single ligand scaffold creates a versatile ditopic linker that cannot be replicated by simple phenyl- or alkoxy-substituted nicotinic acids.

Metal Coordination

Class-level

Imidazole provides N-donor; phenyl/alkoxy lack this donor — enables ditopic bridging.

Unique topology potential for MOF construction; substitution alters node geometry.

Inferred from imidazole-carboxylate MOF structural studies.

Evidence Dimension	Coordination donor availability and resulting MOF topology
Target Compound Data	Contains one carboxylate (O-donor) and one imidazole nitrogen (N-donor), enabling ditopic bridging.
Comparator Or Baseline	6-phenylnicotinic acid (no N-donor on substituent) or 6-hexyloxynicotinic acid (only ether O-donor)
Quantified Difference	No quantitative topological comparison available; structural class inference indicates fundamentally different coordination chemistry.
Conditions	Solvothermal MOF synthesis conditions

Why This Matters

For applications requiring a rigid, ditopic ligand with both hard and borderline donor atoms for constructing heterometallic frameworks, this compound’s imidazole substituent is a functional necessity, not an interchangeable alternative.

• [1] Huang, J.-B., Yin, L., Yue, T.-C., Wang, L.-L., & Wang, D.-Z. (2024). Synthesis, magnetic and fluorescence detection properties of four metal-organic frameworks based on imidazole carboxylic acid ligands. Journal of Molecular Structure, 138229. View Source

Application Scenarios for 6-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid

CAIII Inhibitor Probe Synthesis

Use this compound as a starting point for synthesizing and screening novel 6-substituted nicotinic acid derivatives against CAIII. The class-level evidence in Section 3 demonstrates that the 6-substituent is a critical potency determinant [1]. A systematic head-to-head study of the methylimidazole analog vs. known 6-alkoxy and 6-phenoxy congeners could rapidly generate the quantitative selectivity and affinity data needed to justify further lead optimization.

Mixed-Donor MOF Construction

Employ this compound as a ditopic ligand (carboxylate + imidazole N-donor) for solvothermal synthesis of MOFs. The structural class inference in Section 3 indicates that the imidazole moiety enables bridging modes inaccessible to 6-phenyl- or 6-alkoxy-nicotinic acids [2]. Fluorescence detection and magnetic property studies are plausible downstream applications based on recent work with related imidazole-carboxylate frameworks.

Polar Drug-Like Series Optimization

Use this compound in medicinal chemistry campaigns where a low-logP, non-phenyl chemotype is required for the 6-position of a nicotinic acid scaffold. The predicted SlogP (-0.11) for the imidazole series suggests it is markedly more polar than 6-phenylnicotinic acid (logP ~2.1) [3]. This makes it a strategic choice for reducing lipophilicity-driven off-target toxicity in early lead series.

Application

Selection Property

Validation Focus

CAIII target probe synthesis

6-substituent SAR exploration

Determine binding affinity (Ki) vs. reference analogs

Mixed-donor MOF construction

Ditopic ligand (carboxylate + imidazole N-donor)

Framework topology and metal-node geometry

Low-lipophilicity lead series design

Polar, non-phenyl chemotype

Aqueous solubility and off-target binding profile

• [1] Mohammad, H. K., Alzweiri, M. H., Khanfar, M. A., & Al-Hiari, Y. M. (2017). 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research, 26, 1397–1404. View Source
• [2] Huang, J.-B., Yin, L., Yue, T.-C., Wang, L.-L., & Wang, D.-Z. (2024). Synthesis, magnetic and fluorescence detection properties of four metal-organic frameworks based on imidazole carboxylic acid ligands. Journal of Molecular Structure, 138229. View Source
• [3] MMsINC Database. Molecule MMs00502131. Physical Properties. http://mms.dsfarm.unipd.it/MMsINC/search/molecule.php?mmscode=MMs00502131 View Source